Cas no 1795084-42-2 ((3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone)

• Product Name: (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone
• CAS No: 1795084-42-2
• MF: C₁₇H₂₀N₆O₂
• MW: 340.379702568054
• CID: 5367745
• Update Time: 2025-05-22

(3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

• Inchi： 1S/C17H20N6O2/c1-21-17(25-2)14-4-3-12(11-15(14)19-21)16(24)22-8-5-13(6-9-22)23-10-7-18-20-23/h3-4,7,10-11,13H,5-6,8-9H2,1-2H3
• InChI Key： BLGNBMUAGKJOPC-UHFFFAOYSA-N
• SMILES： C(C1=CC2C(C=C1)=C(OC)N(C)N=2)(N1CCC(N2C=CN=N2)CC1)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.3±65.0 °C(Predicted)
• pka: 3.03±0.30(Predicted)

Additional information on (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

Comprehensive Overview of (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone (CAS No. 1795084-42-2)

The compound (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone (CAS No. 1795084-42-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of indazole and triazole moieties, along with a piperidine backbone, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions and enzyme inhibition, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the scientific community has focused on small-molecule inhibitors and kinase modulators, which are critical in treating diseases like cancer and inflammatory disorders. The presence of the 1,2,3-triazole group in this compound is noteworthy, as this scaffold is known for its bioisosteric properties and metabolic stability. This feature has made triazole-containing compounds a hot topic in medicinal chemistry, especially in the development of next-generation therapeutics. Additionally, the methoxy-indazole component contributes to enhanced solubility and bioavailability, addressing a common challenge in drug formulation.

From a synthetic perspective, CAS No. 1795084-42-2 exemplifies the growing demand for heterocyclic compounds in modern drug design. Its synthesis often involves click chemistry techniques, a method popularized by Nobel laureate Barry Sharpless, which emphasizes efficiency and selectivity. This aligns with the broader industry shift toward green chemistry and sustainable practices. Researchers are also exploring its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge approach in degradation-based therapeutics.

The compound's mechanism of action is under active investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs) and kinase signaling pathways. These findings are particularly relevant given the rising interest in personalized medicine and biomarker-driven therapies. As the pharmaceutical industry continues to prioritize drug repurposing and combination therapies, 1795084-42-2 may emerge as a versatile building block for multifunctional agents.

In summary, (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its relevance to contemporary research themes—such as fragment-based drug design, allosteric modulation, and computational chemistry—ensures its place in ongoing scientific discourse. As more data becomes available, this compound may well become a cornerstone in the development of innovative treatments for complex diseases.